Cas no 1002309-19-4 (2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOINDOLIN-1-ONE)

2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOINDOLIN-1-ONE structure
1002309-19-4 structure
Product Name:2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOINDOLIN-1-ONE
CAS No:1002309-19-4
MF:C15H20BNO3
MW:273.135204315186
MDL:MFCD14706581
CID:1010928
PubChem ID:57691224
Update Time:2025-09-21

2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOINDOLIN-1-ONE Chemical and Physical Properties

Names and Identifiers

    • 2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOINDOLIN-1-ONE
    • SCHEMBL299395
    • DB-338584
    • 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-isoindol-1-one
    • A1-36304
    • CS-0368980
    • MFCD14706581
    • F31369
    • 1002309-19-4
    • SB66197
    • 1H-Isoindol-1-one, 2,3-dihydro-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydro-isoindol-1-one
    • SQEOPRRAMPXMMO-UHFFFAOYSA-N
    • MDL: MFCD14706581
    • Inchi: 1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)11-6-7-12-10(8-11)9-17(5)13(12)18/h6-8H,9H2,1-5H3
    • InChI Key: SQEOPRRAMPXMMO-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C(N(C)CC3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 273.1536237g/mol
  • Monoisotopic Mass: 273.1536237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų

2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ISOINDOLIN-1-ONE Pricemore >>

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